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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of citrate esters as safe

and effective plasticizers in food-grade packaging materials. The following sections detail the

properties, performance, and testing protocols for commonly used citrate esters, offering a

guide for research and development in this area.

Introduction to Citrate Esters
Citrate esters, derived from citric acid, are increasingly utilized as non-toxic, biodegradable

alternatives to traditional phthalate plasticizers in food contact materials.[1][2] Their favorable

safety profile and performance characteristics make them suitable for a wide range of

polymers, including polyvinyl chloride (PVC) and polylactic acid (PLA).[3][4] Acetyl tributyl

citrate (ATBC) is one of the most prominent citrate esters used in food packaging due to its

excellent compatibility with various polymers and low migration potential.[5][6]

Data Presentation: Performance of Citrate Esters
The selection of a suitable citrate ester depends on the specific polymer and the desired

properties of the final packaging material. The following tables summarize key quantitative data

on the performance of common citrate esters.

Table 1: Thermal Properties of PLA Plasticized with Citrate Esters
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Plasticizer
(wt%)

Polymer
Glass
Transition
Temp. (Tg) (°C)

Melting Temp.
(Tm) (°C)

Cold
Crystallization
Temp. (Tcc)
(°C)

Neat PLA PLA 60.4 151.5 118.9

10% TEC PLA 35.1 149.2 105.7

20% TEC PLA 18.7 147.8 98.4

30% TEC PLA 10.3 146.1 92.6

10% ATBC PLA 40.2 150.1 110.3

20% ATBC PLA 25.9 148.5 102.1

30% ATBC PLA 12.2 147.3 95.8

Source: Data compiled from multiple studies on the thermal analysis of plasticized PLA.[3][4][7]

[8][9]

Table 2: Mechanical Properties of PVC Plasticized with Citrate Esters

Plasticizer (phr) Polymer
Tensile Strength
(MPa)

Elongation at
Break (%)

Neat PVC PVC 55.0 5.0

50 phr ATMC11 PVC 22.5 350

50 phr DEHP PVC 23.0 360

20 wt% TO1D2C PVC 36.9 -

50 wt% TO1D2C PVC 11.2 >400

20 wt% TOC PVC - -

50 wt% TOC PVC 10.5 ~380
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phr: parts per hundred resin. ATMC11 and TO1D2C are modified citrate esters. DEHP (di(2-

ethylhexyl) phthalate) is a traditional phthalate plasticizer shown for comparison.[1][10][11]

Table 3: Migration of Acetyl Tributyl Citrate (ATBC) from Packaging Films

Polymer Film
Food
Simulant/Food

Contact Time &
Temp.

Migration Level

PVDC/PVC Isooctane 48 h at 30°C Not Detected

PVDC/PVC Isooctane 48 h at 4°C Not Detected

PVDC/PVC Cod fillets 240 h at 4°C 11.1 - 12.8 mg/kg

PVDC/PVC Herring fillets 240 h at 4°C 32.4 - 33.4 mg/kg

PVDC/PVC Soup (microwave) Minimal contact 0.4 mg/kg

PVDC/PVC
Biscuits (microwave

liner)
Intimate contact 79.8 mg/kg

Source: Data from studies on ATBC migration into food and food simulants.[5][6][12][13]

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation of citrate esters in food

packaging applications. The following are standard protocols for key experiments.

Protocol 1: Preparation of Plasticized Polymer Sheets
for Testing
Objective: To prepare homogeneous polymer sheets with varying concentrations of citrate

esters for mechanical and thermal analysis.

Materials:

Polymer resin (e.g., PVC, PLA)

Citrate ester plasticizer (e.g., ATBC, TEC)
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Thermal stabilizer (e.g., calcium-zinc stearate for PVC)

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molds for test specimens

Procedure:

Dry Blending: In a high-speed mixer, thoroughly mix the polymer resin with the thermal

stabilizer (if required).

Plasticizer Incorporation: Gradually add the desired amount of citrate ester to the blend while

continuing to mix until a homogeneous mixture is achieved.

Melt Compounding: Transfer the mixture to a two-roll mill heated to the appropriate

processing temperature for the polymer (e.g., 160-170°C for PVC).

Sheet Formation: Mill the compound until a uniform sheet is formed.

Molding: Cut the milled sheets to the desired size and place them into a mold.

Pressing: Preheat the mold in a hydraulic press at the processing temperature for several

minutes. Apply pressure to form a sheet of uniform thickness.

Cooling: Cool the mold under pressure to solidify the plastic sheet.

Specimen Preparation: Cut the prepared sheets into the required shapes and sizes for

subsequent testing (e.g., dumbbell shape for tensile testing).[14]

Protocol 2: Thermal Analysis using Differential Scanning
Calorimetry (DSC)
Objective: To determine the effect of citrate esters on the thermal properties of the polymer,

such as glass transition temperature (Tg), melting temperature (Tm), and crystallinity.

Apparatus:
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Differential Scanning Calorimeter (DSC)

Procedure:

Sample Preparation: Accurately weigh a small sample (5-10 mg) of the plasticized polymer

sheet into an aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

Heating and Cooling Cycles:

First Heating Scan: Heat the sample from room temperature to a temperature above its

melting point (e.g., 200°C for PLA) at a controlled rate (e.g., 10°C/min) under a nitrogen

atmosphere. This step removes the thermal history of the sample.

Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature

below its glass transition (e.g., -50°C).

Second Heating Scan: Heat the sample again at the same controlled rate to a temperature

above its melting point.

Data Analysis: Analyze the second heating scan to determine the Tg (midpoint of the

transition), Tcc (peak of the exothermic crystallization), and Tm (peak of the endothermic

melting). The degree of crystallinity can also be calculated from the melting enthalpy.[3][4][7]

[8][9]

Protocol 3: Mechanical Properties Evaluation (Tensile
Testing)
Objective: To measure the effect of citrate esters on the tensile strength and elongation at

break of the polymer.

Standard: Based on ASTM D882 for thin plastic sheeting.[14]

Apparatus:

Universal Testing Machine (UTM) with appropriate load cell and grips.
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Procedure:

Specimen Preparation: Cut dumbbell-shaped specimens from the conditioned plasticized

polymer sheets according to the dimensions specified in ASTM D882.

Testing Conditions: Conduct the test at a controlled room temperature and humidity.

Measurement:

Mount the specimen in the grips of the UTM.

Apply a constant rate of extension (e.g., 10 mm/min) until the specimen breaks.[15]

Record the force and elongation throughout the test.

Data Analysis: From the stress-strain curve, determine the tensile strength (maximum stress)

and the elongation at break.[1][10][16]

Protocol 4: Migration Testing
Objective: To quantify the amount of citrate ester that migrates from the packaging material into

food or food simulants.

Apparatus:

Migration cells

Incubator or oven for controlled temperature exposure

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Sample Preparation: Cut the plasticized film into a specific surface area.

Food Simulant Selection: Choose the appropriate food simulant based on the type of food

the packaging is intended for (e.g., 10% ethanol for aqueous foods, 50% ethanol or

vegetable oil for fatty foods).[17]
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Migration Cell Assembly: Place the film sample in a migration cell, ensuring contact with the

food simulant on one or both sides, depending on the application.

Exposure: Fill the cell with the food simulant and expose it under controlled time and

temperature conditions that represent the intended use and storage of the food product (e.g.,

10 days at 40°C).

Sample Collection: After the exposure period, remove an aliquot of the food simulant for

analysis.

Quantification by GC-MS:

Extraction: If necessary, perform a liquid-liquid extraction of the citrate ester from the food

simulant into a suitable organic solvent (e.g., dichloromethane).[18]

Analysis: Inject the extract into the GC-MS system.

Method: Use a suitable GC column (e.g., DB-5ms) and temperature program to separate

the citrate ester from other components. The mass spectrometer is used for detection and

quantification, often in selected ion monitoring (SIM) mode for higher sensitivity and

specificity.[19][20][21][22]

Calibration: Prepare a calibration curve using standard solutions of the citrate ester to

quantify the amount in the food simulant.[19]

Calculate Migration: Express the migration level in mg of substance per kg of food simulant

(mg/kg) or mg of substance per dm² of the contact surface (mg/dm²).

Visualizations
The following diagrams illustrate key workflows and relationships in the research of citrate

esters for food packaging.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://d-nb.info/1218216085/34
https://www.redalyc.org/journal/1816/181676103006/181676103006.pdf
https://pubmed.ncbi.nlm.nih.gov/30658753/
https://www.mdpi.com/2218-1989/12/2/170
https://pmc.ncbi.nlm.nih.gov/articles/PMC4221840/
https://www.redalyc.org/journal/1816/181676103006/181676103006.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Material Characterization

Data Analysis

Start: Polymer Resin & Citrate Ester

Dry Blending

Melt Compounding (Two-Roll Mill)

Sheet Formation & Molding

Thermal Analysis (DSC) Mechanical Testing (UTM)

Tg, Tm, Tcc, Crystallinity Tensile Strength, Elongation at Break

Click to download full resolution via product page

Caption: Workflow for preparing and testing the mechanical and thermal properties of

plasticized polymers.
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Start: Plasticized Film Sample

Assemble Migration Cell

Expose to Food Simulant (Controlled Time & Temp)

Collect Aliquot of Simulant

Liquid-Liquid Extraction (if needed)

GC-MS Analysis

Quantify Migrated Citrate Ester

End: Report Migration Level (mg/kg or mg/dm²)
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Caption: Step-by-step workflow for conducting migration testing of citrate esters from food

packaging.
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Citrate Ester Structure
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Caption: Logical relationship between the molecular structure of citrate esters and their

functional properties as plasticizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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